molecular formula C16H13ClO2 B8529370 alpha-(4-Chlorophenyl)-alpha-methyl-2-benzofuranmethanol CAS No. 82158-23-4

alpha-(4-Chlorophenyl)-alpha-methyl-2-benzofuranmethanol

Cat. No. B8529370
CAS RN: 82158-23-4
M. Wt: 272.72 g/mol
InChI Key: YOJWZTMPJRZZNV-UHFFFAOYSA-N
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Description

Alpha-(4-Chlorophenyl)-alpha-methyl-2-benzofuranmethanol is a useful research compound. Its molecular formula is C16H13ClO2 and its molecular weight is 272.72 g/mol. The purity is usually 95%.
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properties

CAS RN

82158-23-4

Product Name

alpha-(4-Chlorophenyl)-alpha-methyl-2-benzofuranmethanol

Molecular Formula

C16H13ClO2

Molecular Weight

272.72 g/mol

IUPAC Name

1-(1-benzofuran-2-yl)-1-(4-chlorophenyl)ethanol

InChI

InChI=1S/C16H13ClO2/c1-16(18,12-6-8-13(17)9-7-12)15-10-11-4-2-3-5-14(11)19-15/h2-10,18H,1H3

InChI Key

YOJWZTMPJRZZNV-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=C(C=C1)Cl)(C2=CC3=CC=CC=C3O2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

14.2 g of methyl iodide in 50 ml of tetrahydrofuran are dripped slowly onto 2.43 g of magnesium chips in about 30 ml of tetrahydrofuran. When all the magnesium has dissolved, 25.6 g of 2(p-chloro-benzoyl)benzofuran dissolved in 350 ml of tetrahydrofuran are added slowly. After the addition, the mixture is kept under reflux for 2 hours. It is cooled, poured into 500 g of crushed ice and 10 ml of concentrated HCl, then extracted with ethyl ether. The organic phase is washed with water, dried with anhydrous sodium sulphate, and evaporated to dryness, to leave a residue which crystallises from petroleum ether: M.P. 64°-66° C.
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2.43 g
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25.6 g
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350 mL
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500 g
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10 mL
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50 mL
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30 mL
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